
Introduction: A Versatile Building Block in
Modern Chemistry

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
tert-Butyl (2,6-dichloropyrimidin-4-

yl)carbamate

Cat. No.: B580915 Get Quote

tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate is a key chemical intermediate that has

garnered significant attention in the fields of medicinal chemistry and drug discovery.[1] Its

unique structure, featuring a reactive dichloropyrimidine core and a stable tert-butoxycarbonyl

(Boc) protected amine, makes it an exceptionally versatile building block for synthesizing a

wide array of complex organic molecules.[1] The strategic placement of two chlorine atoms

allows for selective and sequential functionalization, while the Boc group provides a reliable

method for masking and later revealing a primary amine. This guide provides a comprehensive

overview of its synthesis, properties, reactivity, and applications, with a focus on its practical

use in research and development settings.

Core Physicochemical and Structural Data
A precise understanding of a compound's fundamental properties is critical for its effective

application. The key identifiers and properties of tert-Butyl (2,6-dichloropyrimidin-4-
yl)carbamate are summarized below.
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Property Value Source(s)

CAS Number 1244949-72-1 [1][2][3][4][5]

Molecular Formula C₉H₁₁Cl₂N₃O₂ [2][3][5]

Molecular Weight 264.11 g/mol [2][3][5]

IUPAC Name

tert-butyl N-(2,6-

dichloropyrimidin-4-

yl)carbamate

[3][5]

InChI Key
ORNKYVWJTKTHRG-

UHFFFAOYSA-N
[1]

Appearance White to off-white solid [6]

Storage
Sealed in a dry place at room

temperature or 2-8°C
[5][7]

Synthesis Protocol: A Validated Laboratory
Methodology
The most common and reliable synthesis of tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate
involves the protection of 4-amino-2,6-dichloropyrimidine. The causality behind this choice is

straightforward: the Boc-protection strategy is robust, high-yielding, and uses readily available

commercial reagents, making it ideal for both small-scale research and larger-scale production.

Reaction Principle
The synthesis proceeds via a nucleophilic acyl substitution. The exocyclic amino group of 4-

amino-2,6-dichloropyrimidine acts as a nucleophile, attacking the electrophilic carbonyl carbon

of di-tert-butyl dicarbonate (Boc)₂O or tert-butyl chloroformate. A mild base is used to neutralize

the acidic byproduct generated during the reaction, driving the equilibrium towards the product.

[1]

Detailed Step-by-Step Protocol
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Reagent Preparation: To a solution of 4-amino-2,6-dichloropyrimidine (1.0 eq) in an

anhydrous aprotic solvent such as Tetrahydrofuran (THF) or Dichloromethane (DCM), add a

suitable base like Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.2 eq).

Reaction Initiation: Cool the mixture to 0°C in an ice bath. To this stirring solution, add di-tert-

butyl dicarbonate ((Boc)₂O) (1.1 eq) portion-wise or via a dropping funnel if dissolved in the

reaction solvent.

Reaction Progression: Allow the reaction to slowly warm to room temperature (20-25°C) and

stir for 4-12 hours.[1] The progress can be monitored by Thin-Layer Chromatography (TLC)

until the starting material is consumed.

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of ammonium chloride. Extract the aqueous layer three times with a suitable organic solvent

like Ethyl Acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by

column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield

the pure tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate.[1]

Synthesis Workflow Diagram
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Step 1: Reagent Preparation

Step 2-3: Reaction

Step 4-5: Work-up & Purification

4-Amino-2,6-dichloropyrimidine

Dissolve & Cool to 0°C

Anhydrous THF/DCM Triethylamine (Boc)₂O

Add (Boc)₂O

Stir 4-12h at RT

Quench with H₂O

Extract with EtOAc

Column Chromatography

tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate.
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Spectroscopic Characterization: A Guide to
Structural Verification
Rigorous characterization is essential to confirm the identity and purity of the synthesized

compound. The following data are characteristic of tert-Butyl (2,6-dichloropyrimidin-4-
yl)carbamate.

Technique Expected Data & Interpretation

¹H NMR

- δ ~1.4-1.5 ppm (singlet, 9H): Corresponds to

the nine equivalent protons of the tert-butyl

group of the Boc protector.[1] - δ ~8.2-8.5 ppm

(singlet, 1H): Represents the single proton on

the pyrimidine ring.[1] - δ ~8.5-9.5 ppm (broad

singlet, 1H): Characteristic of the N-H proton of

the carbamate.

¹³C NMR

- δ ~28 ppm: Carbon atoms of the methyl

groups in the tert-butyl moiety. - δ ~80-82 ppm:

The quaternary carbon of the tert-butyl group. -

δ ~150-165 ppm: Signals corresponding to the

carbonyl carbon of the carbamate and the

carbon atoms of the pyrimidine ring. The

chlorine atoms induce deshielding effects on

adjacent carbons.[1]

IR Spectroscopy

- ~3300 cm⁻¹: N-H stretching vibration of the

carbamate.[1] - ~2980 cm⁻¹: C-H stretching of

the tert-butyl group. - ~1700–1750 cm⁻¹: Strong

C=O stretching of the carbamate carbonyl

group.[1]

Mass Spectrometry

- [M+H]⁺ = 264.0/266.0: The molecular ion peak

will show a characteristic isotopic pattern

(approx. 3:2 ratio) due to the presence of two

chlorine atoms.[1]
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Chemical Reactivity and Synthetic Utility
The synthetic power of this molecule lies in the differential reactivity of its functional groups.

The two chlorine atoms on the pyrimidine ring are susceptible to nucleophilic aromatic

substitution (SₙAr), while the Boc-protected amine is stable under these conditions but can be

easily deprotected under acidic conditions.

Nucleophilic Aromatic Substitution (SₙAr)
The chlorine atoms at the C2 and C6 positions are excellent leaving groups. This allows for the

sequential introduction of various nucleophiles, such as amines, alcohols, or thiols. The choice

of reaction conditions (temperature, base, solvent) can often be tuned to achieve selective

monosubstitution or disubstitution. This differential reactivity is the cornerstone of its utility in

building molecular diversity.
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tert-Butyl
(2,6-dichloropyrimidin-4-yl)carbamate

Monosubstituted Product
(e.g., with R¹-NH₂)

SₙAr with Nu¹

Disubstituted Product
(e.g., with R²-NH₂)

SₙAr with excess Nu¹

SₙAr with Nu²

Acidic Deprotection
(e.g., TFA/HCl)

4-Amino-2,6-disubstituted
Pyrimidine Derivative

Click to download full resolution via product page

Caption: Key reaction pathways for functionalizing the dichloropyrimidine core.

Applications in Medicinal Chemistry and Drug
Discovery
This intermediate is a valuable precursor for the synthesis of biologically active compounds,

particularly in oncology and immunology.[8]

Protease and Kinase Inhibitors: The pyrimidine scaffold is a common feature in many

enzyme inhibitors. The dichloropyrimidine core of the title compound can be elaborated to
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create potent and selective inhibitors by introducing side chains that interact with specific

pockets of the target enzyme.[1]

PROTACs Development: In the innovative field of targeted protein degradation, Proteolysis

Targeting Chimeras (PROTACs) are bifunctional molecules that induce the degradation of

specific proteins. Dichloropyrimidine-based structures are frequently used as ligands that

bind to E3 ubiquitin ligases. tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate serves as an

ideal starting point for constructing these E3 ligase handles.[1]

Scaffold for Library Synthesis: Due to the reliability of SₙAr reactions on its core, the

compound is an excellent scaffold for parallel synthesis, enabling the rapid generation of

libraries of related compounds for high-throughput screening in drug discovery campaigns.

Safety, Handling, and Storage
As a chlorinated organic compound, proper safety protocols are mandatory.

Personal Protective Equipment (PPE): Always wear nitrile gloves, a lab coat, and safety

goggles.[1]

Ventilation: All handling should be performed inside a certified chemical fume hood to

prevent inhalation of dust or vapors.[1]

Spill Management: In case of a spill, absorb the material with an inert substance like

vermiculite and dispose of it as hazardous chemical waste.[1]

First Aid: For skin contact, wash the affected area thoroughly with soap and water. For eye

contact, flush with copious amounts of water for at least 15 minutes and seek medical

attention.[1]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area.[6]

Conclusion
tert-Butyl (2,6-dichloropyrimidin-4-yl)carbamate (CAS No. 1244949-72-1) is more than just

a chemical intermediate; it is an enabling tool for innovation in drug discovery and materials

science. Its well-defined reactivity, straightforward synthesis, and versatile scaffold provide
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chemists with a reliable and powerful platform for the design and creation of novel, high-value

molecules. Understanding the technical details presented in this guide allows researchers to

fully leverage its synthetic potential in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580915#tert-butyl-2-6-dichloropyrimidin-4-yl-
carbamate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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